![molecular formula C18H21N5OS B5539771 4-methyl-6-{[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-1,3-benzothiazol-2-amine](/img/structure/B5539771.png)
4-methyl-6-{[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-1,3-benzothiazol-2-amine
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Description
4-methyl-6-{[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C18H21N5OS and its molecular weight is 355.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.14668148 g/mol and the complexity rating of the compound is 498. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Synthesis
Crystal Structure Analysis : The crystal structure of a compound closely related to 4-methyl-6-{[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-1,3-benzothiazol-2-amine has been determined, showcasing the planarity of benzothiazol and imidazol rings with a detailed analysis of their dihedral angles and conformation, highlighting the structural intricacies of these molecules (S. Ö. Yıldırım et al., 2006).
Synthesis and Structure-Activity Relationship : A study on the synthesis and the regularities of structure–activity relationships among a series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, providing insights into the synthesis process and the impact of structural variations on their activity. This research underscores the significance of sulfo group positioning and its effect on the reactivity and acylation processes of sterically hindered amines (I. Ukrainets et al., 2019).
Catalytic Applications
- Iron-Catalysed Reductive Amination : The iron-complex catalyzed reductive amination of carbonyl derivatives with ω-amino fatty acids is an efficient method for synthesizing a variety of cyclic amines. This study demonstrates the functional group tolerance and the moderate-to-excellent yields achieved, showcasing the potential utility of related compounds in catalysis and synthesis (Duo Wei et al., 2019).
Biotransformation and Environmental Studies
- Biotransformation of Thianicotinyl Neonicotinoid Insecticides : This research explores the biotransformation of thianicotinyl neonicotinoid insecticides by bacterium Stenotrophomonas maltophilia CGMCC 1.1788. It highlights the key active sites for hydroxylation and demethylation processes, providing insights into the metabolic pathways and environmental fate of similar compounds (Y. Dai et al., 2010).
properties
IUPAC Name |
(2-amino-4-methyl-1,3-benzothiazol-6-yl)-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5OS/c1-11-9-13(10-14-15(11)21-18(19)25-14)17(24)23-6-3-12(4-7-23)16-20-5-8-22(16)2/h5,8-10,12H,3-4,6-7H2,1-2H3,(H2,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFNOJSCMRMSUOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=C(S2)N)C(=O)N3CCC(CC3)C4=NC=CN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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